4-(azepan-1-ylsulfonyl)-N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C21H20Cl2N4O4S/c22-15-7-10-18(23)17(13-15)20-25-26-21(31-20)24-19(28)14-5-8-16(9-6-14)32(29,30)27-11-3-1-2-4-12-27/h5-10,13H,1-4,11-12H2,(H,24,26,28)
• InChI Key: VHZGBWFYAZKJCB-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C21H20Cl2N4O4S
• Molecular Weight: 495.4 g/mol

Description

4-(azepan-1-ylsulfonyl)-N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has been widely studied in scientific research. It is commonly referred to as ADOS, and it has been shown to have a variety of potential applications in the fields of medicine and biotechnology. In

Scientific Research Applications

Synthesis and Characterization

• Compounds containing 1,3,4-oxadiazole derivatives have been synthesized for various applications. For instance, Mahmoud et al. (2012) explored the synthesis and spectral characterization of phthalazinone derivatives, including 1,3,4-oxadiazol-2-yl, showcasing their potential for further biological evaluation Mahmoud et al., 2012.

Anticancer Evaluation

• A range of compounds with the 1,3,4-oxadiazol-2-yl moiety have been designed and evaluated for their anticancer activity. Ravinaik et al. (2021) synthesized N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, which exhibited moderate to excellent anticancer activity against several cancer cell lines, underscoring the therapeutic potential of these derivatives Ravinaik et al., 2021.

Antimicrobial and Antitubercular Activities

• The synthesis of 1,3,4-oxadiazole derivatives has been linked to promising antimicrobial and antitubercular activities. Nayak et al. (2016) reported the synthesis of N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives with significant activity against Mycobacterium tuberculosis, highlighting the potential of these compounds in addressing tuberculosis Nayak et al., 2016.

Antiplasmodial Activities

• The exploration of 1,3,4-oxadiazole derivatives for antiplasmodial activities reveals their potential in malaria treatment. Hermann et al. (2021) synthesized N-acylated furazan-3-amine derivatives showing activity against Plasmodium falciparum strains. This suggests that modifications of the oxadiazole ring could yield compounds with potent antiplasmodial properties Hermann et al., 2021.

Nematocidal Activity

• The development of 1,2,4-oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety by Liu et al. (2022) demonstrates their nematocidal activity, offering a new approach to controlling nematode pests. This study highlights the potential for designing novel nematicides based on the oxadiazole scaffold Liu et al., 2022.